Cas no 6301-32-2 (Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate)

Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate structure
6301-32-2 structure
Product Name:Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate
CAS No:6301-32-2
MF:C8H9ClN2O2S
MW:232.687259435654
CID:1644273
PubChem ID:239275
Update Time:2025-04-21

Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate
    • ethyl 6-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
    • NSC44197
    • AC1Q3PWC
    • AC1L62RU
    • CTK5B7061
    • AR-1I9517
    • NSC-44197
    • AG-K-88943
    • ethyl 6-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate; NSC44197; AC1Q3PWC; AC1L62RU; CTK5B7061; AR-1I9517; NSC-44197; AG-K-88943;
    • 6301-32-2
    • SCHEMBL8550932
    • DTXSID80286209
    • Ethyl 6-chloro-2-(methylthio)pyrimidine-4-carboxylate
    • Inchi: 1S/C8H9ClN2O2S/c1-3-13-7(12)5-4-6(9)11-8(10-5)14-2/h4H,3H2,1-2H3
    • InChI Key: QXACMWWXHUOJFI-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)OCC)=NC(=N1)SC

Computed Properties

  • Exact Mass: 232.00700
  • Monoisotopic Mass: 232.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 341.3°C at 760 mmHg
  • Flash Point: 160.2°C
  • Refractive Index: 1.568
  • PSA: 77.38000
  • LogP: 2.02860
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